Cas no 12080-06-7 (Iron, dicarbonyl(h5-2,4-cyclopentadien-1-yl)methyl-)

• Product Name: Iron, dicarbonyl(h5-2,4-cyclopentadien-1-yl)methyl-
• CAS No: 12080-06-7
• MF: C₈H₈FeO₂
• MW: 191.992923736572
• CID: 219233
• PubChem ID: 11986334
• Update Time: 2025-04-19

Iron, dicarbonyl(h5-2,4-cyclopentadien-1-yl)methyl- Chemical and Physical Properties

Names and Identifiers

• Iron, dicarbonyl(h5-2,4-cyclopentadien-1-yl)methyl-
• 5-cyclopentadienyl
• Iron,methyldicarbonyl-&#951
• 12080-06-7
• Iron,methyldicarbonyl-.eta.<5>-cyclopentadienyl
• Iron, methyldicarbonyl-eta5-cyclopentadienyl
• KPMZGIMZIFXNFA-UHFFFAOYSA-N
• Iron,dicarbonyl(.eta.5-2,4-cyclopentadien-1-yl)methyl-
• Iron,dicarbonyl(.eta.<5>-2,4-cyclopentadien-1-yl)methyl-
• Iron,methyldicarbonyl-.pi.-cyclopentadienyl

• Inchi： 1S/C5H5.2CO.CH3.Fe/c1-2-4-5-3-1;2*1-2;;/h1-5H;;;1H3;/q-1;;;-1;+6
• InChI Key： SFUIUYZMVVEDFD-UHFFFAOYSA-N
• SMILES： [Fe+6].[O+]#[C-].[O+]#[C-].[CH-]1C=CC=C1.[CH3-]

Computed Properties

• Exact Mass: 195.03119
• Monoisotopic Mass: 191.987365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: -3.9
• Topological Polar Surface Area: 139

Experimental Properties

• Color/Form: Not available
• Melting Point: 80-84 °C (dec.)(lit.)
• PSA: 39.8
• Solubility: Not available

Iron, dicarbonyl(h5-2,4-cyclopentadien-1-yl)methyl- Security Information

• WGK Germany：3